Cas no 2680539-50-6 (6-Bromo-5-fluoro-1,2,3-benzothiadiazole)

• Product Name: 6-Bromo-5-fluoro-1,2,3-benzothiadiazole
• CAS No: 2680539-50-6
• MF: C₆H₂BrFN₂S
• MW: 233.060882091522
• MDL: MFCD34186634
• CID: 5646083
• PubChem ID: 165943381
• Update Time: 2025-05-24

6-Bromo-5-fluoro-1,2,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2680539-50-6
• EN300-28253461
• Z5030236768
• 6-bromo-5-fluoro-1,2,3-benzothiadiazole
• 6-Bromo-5-fluoro-1,2,3-benzothiadiazole

• MDL： MFCD34186634
• Inchi： 1S/C6H2BrFN2S/c7-3-1-6-5(2-4(3)8)9-10-11-6/h1-2H
• InChI Key： FXLSCXRXJJPGGL-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)SN=N2)F

Computed Properties

• Exact Mass: 231.91061g/mol
• Monoisotopic Mass: 231.91061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54Ų

Additional information on 6-Bromo-5-fluoro-1,2,3-benzothiadiazole

6-Bromo-5-fluoro-1,2,3-benzothiadiazole

The compound 6-Bromo-5-fluoro-1,2,3-benzothiadiazole (CAS No. 2680539-50-6) is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of benzothiadiazoles, which are known for their unique electronic properties and structural versatility. The presence of bromine and fluorine substituents at the 6 and 5 positions, respectively, imparts distinct chemical and physical characteristics to this molecule.

Recent studies have highlighted the potential of benzothiadiazole derivatives in various applications, including optoelectronic materials, pharmaceuticals, and sensors. For instance, researchers have explored the use of brominated fluorinated benzothiadiazole compounds in the development of advanced organic semiconductors. These materials exhibit excellent charge transport properties and stability under ambient conditions, making them ideal candidates for next-generation electronic devices such as thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs).

The synthesis of 6-Bromo-5-fluoro-1,2,3-benzothiadiazole typically involves multi-step organic reactions, often utilizing halogenation techniques to introduce bromine and fluorine atoms at specific positions on the benzene ring. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Recent advancements in catalytic methods have enabled more efficient syntheses of such compounds, reducing production costs and enhancing scalability.

From a structural perspective, the benzothiadiazole core in this compound provides a rigid aromatic system with sulfur atoms contributing to its unique electronic properties. The bromine and fluorine substituents further modulate these properties by introducing electron-withdrawing effects, which can influence the compound's absorption spectrum and redox behavior. These characteristics make 6-Bromo-5-fluoro-1,2,3-benzothiadiazole a valuable building block for constructing functional materials with tailored properties.

In terms of applications, brominated fluorinated benzothiadiazole compounds have shown promise in the field of photovoltaics. Researchers have incorporated these materials into sensitizers for dye-sensitized solar cells (DSSCs), where their ability to absorb visible light and efficiently transfer electrons contributes to improved device performance. Additionally, these compounds have been investigated for their potential in fluorescence sensing applications due to their high quantum yields and sensitivity to environmental changes.

The study of 6-Bromo-5-fluoro-1,2,3-benzothiadiazole has also extended into the realm of drug discovery. Certain derivatives have demonstrated bioactivity against various disease targets, including cancer cells and bacterial pathogens. For example, recent research has shown that some benzothiadiazole derivatives exhibit potent anti-inflammatory and anti-proliferative effects, suggesting their potential as lead compounds for therapeutic development.

Looking ahead, the continued exploration of brominated fluorinated benzothiadiazole compounds is expected to yield further insights into their structure-property relationships and expand their range of applications. Collaborative efforts between chemists, material scientists, and biologists will be essential in unlocking the full potential of this versatile compound class.